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Compound of Interest

Compound Name: 3-Bromo-6-methoxypyridazine

Cat. No.: B096085

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-6-methoxypyridazine

Introduction

3-Bromo-6-methoxypyridazine is a heterocyclic organic compound that serves as a critical
building block in the fields of medicinal chemistry and drug development. Its unique structure,
featuring a pyridazine core with reactive bromo and methoxy functionalities, makes it a versatile
precursor for synthesizing a wide range of more complex molecules, particularly in the
development of novel therapeutic agents.[1][2] The bromine atom, for instance, is amenable to
various palladium-catalyzed cross-coupling reactions, allowing for the strategic construction of
carbon-carbon and carbon-heteroatom bonds.[3]

Given its reactivity and toxicological profile, a comprehensive understanding of its safety and
handling protocols is not merely a regulatory formality but a cornerstone of responsible
research. This guide is designed for researchers, scientists, and drug development
professionals, providing in-depth, field-proven insights into the safe management of this
compound. The protocols herein are structured to be self-validating, explaining the causality
behind each recommendation to foster a proactive safety culture in the laboratory.

Section 1: Compound Identification and Properties

A precise understanding of a chemical's properties is the foundation of its safe handling. The
key identifiers and physicochemical characteristics of 3-Bromo-6-methoxypyridazine are
summarized below.
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Table 1: Chemical Identifiers

Identifier Value Source(s)
IUPAC Name 3-bromo-6-methoxypyridazine [4115]
CAS Number 17321-29-8 [4][6][71[8]
Molecular Formula CsHsBrN20 [415]
Molecular Weight 189.01 g/mol [4107]
Synonyms Pyridazine, 3-bromo-6- ]
methoxy-

Table 2: Physicochemical Properties
Property Value Source(s)
Appearance White to off-white solid [6]
Boiling Point 311.0 £ 22.0 °C (Predicted) [6]
Density 1.628 + 0.06 g/cm3 (Predicted) [6]

Storage Temperature

2-8°C under an inert

atmosphere

[6]7]

Section 2: Hazard Identification and Risk

Assessment

3-Bromo-6-methoxypyridazine is classified under the Globally Harmonized System (GHS)

with specific hazard warnings that dictate the necessary safety precautions.[4] A thorough risk

assessment begins with understanding these hazards and their potential routes of exposure in

a laboratory setting.

GHS Hazard Classification:

o Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.[4][9]
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 Skin Irritation (Category 2) - H315: Causes skin irritation.[4][9]
» Serious Eye Irritation (Category 2A) - H319: Causes serious eye irritation.[4][9]

» Specific Target Organ Toxicity, Single Exposure (Category 3) - H335: May cause respiratory
irritation.[4][7][9]

The primary routes of occupational exposure are inhalation of the powder, skin contact, eye
contact, and accidental ingestion. The target organs are primarily the respiratory system, skin,
and eyes.[4][10]

Target Organs / Effects
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Routes of exposure and target organ effects.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
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The hierarchy of controls prioritizes eliminating hazards, and where that is not possible,
minimizing exposure through engineering solutions, administrative controls, and finally,
personal protective equipment.

1. Engineering Controls: The Primary Barrier

The most critical engineering control for handling 3-Bromo-6-methoxypyridazine is a properly
functioning and certified chemical fume hood.[11] All procedures that involve handling the solid
powder—including weighing, transferring, and preparing solutions—must be performed within a
fume hood. This is non-negotiable as it directly addresses the inhalation hazard by capturing
dust and vapors at the source.

2. Personal Protective Equipment (PPE): The Last Line of Defense

PPE is essential to protect from direct contact that engineering controls cannot prevent.[12]
Adherence to the following PPE guidelines is mandatory.

o Eye and Face Protection: Wear chemical splash goggles conforming to ANSI Z87.1
standards.[13] When handling larger quantities (>25g) or when there is a significant risk of
splashing, a full-face shield must be worn in addition to safety goggles.[13]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile, and inspect them before each
use. For extended procedures, consider double-gloving. Dispose of contaminated gloves
immediately in the appropriate chemical waste stream.[14]

o Lab Coat: A clean, flame-resistant lab coat with full-length sleeves must be worn and kept
buttoned.

o Respiratory Protection: A fume hood is the primary means of respiratory protection. If, in an
emergency situation such as a large spill, exposure limits may be exceeded, a full-face
respirator with an appropriate combination filter (e.g., ABEK type) should be used by trained
personnel.[9][15]
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PPE Donning Sequence PPE Doffing Sequence (Contaminated)

1. Lab Coat 1. Gloves (turn inside out)

2. Goggles / Face Shield 2. Lab Coat (turn inside out)

3. Gloves (over cuffs) 3. Goggles / Face Shield

4. Wash Hands Thoroughly

Click to download full resolution via product page

Standard sequence for donning and doffing PPE.

Section 4: Standard Operating Procedures (SOPS)
for Safe Handling

Adherence to a strict, peer-reviewed SOP is crucial for minimizing risk and ensuring
reproducible, safe science.

Protocol 1: Weighing and Transferring Solid 3-Bromo-6-methoxypyridazine

* Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate working
height. Decontaminate the work surface.

+ PPE: Don all required PPE as specified in Section 3.

+ Staging: Place a tared weigh boat on an analytical balance inside the fume hood. Place the
stock container of 3-Bromo-6-methoxypyridazine, a spatula, and the receiving flask inside
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the hood.

Transfer: Slowly open the stock container. Using the spatula, carefully transfer the desired
amount of solid to the weigh boat. Avoid any actions that could generate dust.

Closure: Securely close the stock container immediately after dispensing.
Addition: Carefully add the weighed solid to the reaction vessel or solvent.

Decontamination: Wipe the spatula clean. Dispose of the weigh boat and any contaminated
wipes in the designated solid chemical waste container. Clean the balance and surrounding
work area.

Safe Storage Procedures
Container: Always keep the container tightly closed when not in use.[9][11][16]

Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.
[9][16] The recommended temperature is 2-8°C.[6][7]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[17][18]

Security: For larger quantities, store in a locked cabinet or area accessible only to authorized
personnel.[9][16]

Section 5: Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or release.
Spill Response

The appropriate response depends on the scale of the spill.

Decision workflow for spill response.

Small Spill Cleanup Protocol (Inside a Fume Hood):

o Alert: Alert personnel in the immediate area.
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Contain: Cover the spill with an inert absorbent material like vermiculite, sand, or a chemical
absorbent pad.

Neutralize (if applicable): There are no specific neutralization requirements for this
compound.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous
waste container.[17]

Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol), followed by
soap and water.

Dispose: Dispose of all contaminated materials (absorbent, gloves, wipes) as hazardous
waste.[14]

First-Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or they
feel unwell, seek immediate medical attention.[9][19]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[9][15]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[15][20]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[15][20]

Section 6: Waste Disposal

All waste generated from handling 3-Bromo-6-methoxypyridazine must be treated as

hazardous chemical waste.
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e Chemical Waste: Unused or unwanted product should be collected in a clearly labeled,
sealed container for disposal by a licensed chemical waste contractor.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
including gloves, weigh boats, absorbent pads, and paper towels, must be placed in a
designated solid hazardous waste container.[14]

o Empty Containers: "Empty" containers retain chemical residue and must be disposed of as
hazardous waste or triple-rinsed with a suitable solvent (the rinsate must be collected as
hazardous waste) before being defaced and discarded.[14][21] Do not discharge any waste
to sewer systems.[14]

Conclusion

3-Bromo-6-methoxypyridazine is an invaluable tool in chemical synthesis, but its utility is
matched by its potential hazards. A safety-first mindset, grounded in a deep understanding of
the risks and the rigorous application of engineering controls, proper PPE, and established
protocols, is paramount. This guide provides the technical framework for safe handling, but the
ultimate responsibility lies with the trained researcher to implement these practices diligently.
By integrating these principles into every workflow, we can advance scientific discovery while
ensuring the well-being of all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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